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Compound of Interest

Compound Name: E104

Cat. No.: B12383595

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of E104, also known as

Quinoline Yellow, Acid Yellow 3, or C.I. 47005, in textile dyeing processes. This document

outlines the dye's chemical properties, offers detailed experimental protocols for dyeing

synthetic fabrics, presents data on expected performance, and illustrates the experimental

workflow.

Introduction to E104 (Quinoline Yellow)
Quinoline Yellow (E104) is a synthetic anionic dye belonging to the quinophthalone class.[1][2]

It is characterized by its bright, greenish-yellow hue and is utilized in various industries,

including textiles.[1][3] Due to the presence of sulfonic acid groups, it is water-soluble, making

it suitable for aqueous dyeing processes.[2] E104 is particularly effective for dyeing synthetic

fibers such as nylon and polyester.[4][5]
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Property Value Reference

C.I. Name Acid Yellow 3 [6]

C.I. Number 47005 [7]

CAS Number 8004-92-0 [6]

Molecular Formula C18H9NNa2O8S2 [6]

Appearance Yellow to orange powder [6]

Solubility Water-soluble [2]

Experimental Protocols
This section details the methodologies for dyeing nylon and polyester fabrics with E104 using

the exhaust dyeing method.

Exhaust Dyeing of Nylon Fabric with E104
This protocol is designed for laboratory-scale exhaust dyeing of nylon fabric.

Materials and Equipment:

Nylon fabric (scoured and bleached)

E104 (Quinoline Yellow, Acid Yellow 3)

Acetic acid (CH₃COOH)

Leveling agent (e.g., alkyl sulfonate compound)[3]

Laboratory dyeing machine (e.g., Rotadryer)

Beakers and graduated cylinders

Pipettes

pH meter
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Spectrophotometer

Colorfastness testing equipment (e.g., Crockmeter, Launder-Ometer)

Procedure:

Dye Bath Preparation:

Prepare a stock solution of E104 (e.g., 1% w/v).

Calculate the required amount of dye, acetic acid, and leveling agent based on the weight

of the fabric (owf). A typical recipe is:

E104: 1.0% owf

Acetic Acid: 1.0 g/L (to achieve a pH of 4.5-5.5)[8][9]

Leveling Agent: 1.0 g/L[8]

Set the liquor ratio (the ratio of the weight of the goods to the volume of the dyebath) to

1:20.[8][10]

In a beaker, add the calculated amount of water, leveling agent, and E104 stock solution.

Stir until fully dissolved.

Add acetic acid to adjust the pH of the dyebath to the desired range (4.5-5.5).[8][9]

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dyebath at room temperature.

Place the vessel in the laboratory dyeing machine.

Raise the temperature to 90-98°C at a rate of 2°C/minute.[9][11]

Maintain the temperature at 90-98°C for 30-60 minutes to allow for dye exhaustion and

fixation.[8][11]

Cool the dyebath down to 60°C.
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After-treatment:

Remove the dyed fabric from the dyebath.

Rinse the fabric thoroughly with cold water to remove any unfixed dye.[11]

Perform a soaping wash with a non-ionic detergent (e.g., 2 g/L) at 60°C for 15 minutes.

Rinse again with cold water until the water runs clear.

Squeeze out excess water and air-dry the fabric.

Exhaust Dyeing of Polyester Fabric with E104
This protocol outlines the high-temperature exhaust dyeing process for polyester fabric.

Materials and Equipment:

Polyester fabric (scoured and heat-set)

E104 (Quinoline Yellow, as a disperse dye formulation)

Dispersing agent

Acetic acid

Reduction clearing agent (e.g., sodium hydrosulfite and caustic soda)[12]

High-temperature laboratory dyeing machine

Standard laboratory equipment as listed in 2.1.

Procedure:

Dye Bath Preparation:

Prepare a dispersion of the E104 disperse dye with a dispersing agent in water.

Set the liquor ratio to 1:10.[4][13]
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The typical recipe is:

E104 (disperse): 1.0% owf

Dispersing Agent: 1.0 g/L

Acetic Acid: to maintain pH 4.5-5.5[5]

Add the dye dispersion and acetic acid to the dyebath.

Dyeing Process:

Introduce the polyester fabric into the dyebath at 60°C.

Raise the temperature to 130°C at a rate of 2°C/minute.[5]

Hold at 130°C for 60 minutes.[5]

Cool the dyebath to 70°C.

Reduction Clearing:

This step is crucial to remove unfixed surface dye and improve fastness properties.[12][14]

Prepare a reduction clearing bath with:

Sodium Hydrosulfite: 2 g/L[12]

Caustic Soda: 2 g/L[12]

Treat the dyed fabric in this bath at 80°C for 20 minutes.[12]

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a dilute solution of acetic acid (0.5 g/L).

Rinse again with cold water and dry.

Data Presentation
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The following tables present example data for the performance of E104 on synthetic fabrics.

The test methodologies are based on ISO standards.

Table 1: Colorfastness Properties of E104 on Nylon and Polyester

Fastness Property ISO Standard Nylon (Rating 1-5)
Polyester (Rating
1-5)

Washing ISO 105-C06[15][16] 4-5 4

Light (Xenon Arc) ISO 105-B02[7][15] 4 5

Rubbing (Dry) ISO 105-X12[15][17] 4-5 4-5

Rubbing (Wet) ISO 105-X12[15][17] 4 4

Perspiration (Acidic &

Alkaline)
ISO 105-E04[17] 4 4-5

Note: Ratings are on a scale of 1 to 5, where 5 represents the best fastness.[7]

Table 2: Dye Uptake of E104 on Nylon and Polyester

Fiber Type
Dyeing
Temperature (°C)

Dye Concentration
(% owf)

Dye Uptake (%)

Nylon 95 1.0 92

Polyester 130 1.0 95

Note: Dye uptake can be determined spectrophotometrically by measuring the dye

concentration in the dyebath before and after the dyeing process.[18][19][20][21]

Visualizations
The following diagrams illustrate the experimental workflows for the dyeing processes

described.
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Preparation

Dyeing Process

After-treatment

Evaluation

Scour & Bleach
Nylon Fabric

Exhaust Dyeing:
Raise temp to 90-98°C

Hold for 30-60 min

Prepare Dyebath:
E104, Acetic Acid,

Leveling Agent

Cold Rinse

Soaping Wash
(60°C, 15 min)

Cold Rinse

Dry
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Preparation

Dyeing Process

After-treatment

Evaluation

Scour & Heat-set
Polyester Fabric

High-Temperature Dyeing:
Raise temp to 130°C

Hold for 60 min

Prepare Dyebath:
E104 (disperse),

Dispersing Agent, Acetic Acid

Reduction Clearing:
80°C, 20 min

Hot & Cold Rinse

Neutralize

Cold Rinse

Dry
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(Temp, Time, pH, Liquor Ratio)

After-treatment
(Rinsing, Soaping/

Reduction Clearing)

Dyed Fabric

Quality Parameters
(Colorfastness, Dye Uptake, Evenness)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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